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Compound of Interest

Compound Name: Pentapeptide-31

Cat. No.: B612795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pentapeptide-31 is a synthetic peptide that has garnered significant interest in the fields of

dermatology and cosmetic science for its potential anti-aging properties. This technical guide

provides a comprehensive overview of the fundamental properties, structure, and purported

mechanism of action of Pentapeptide-31. It is intended to serve as a valuable resource for

researchers, scientists, and professionals involved in drug development and skin care

formulation. This document details the physicochemical characteristics of the peptide, outlines

its role in modulating cellular pathways related to skin stem cell preservation, and provides

representative experimental protocols for its synthesis, purification, and analysis.

Basic Properties of Pentapeptide-31
Pentapeptide-31 is a five-amino-acid peptide chain. Its fundamental properties are

summarized in the table below, providing a quick reference for researchers.
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Property Value Source

Chemical Formula C19H34N6O8 [PubChem][1]

Molecular Weight 474.5 g/mol [PubChem][1]

Amino Acid Sequence

Alanine-Glycine-Glutamic Acid-

Leucine-Serine (Abbreviated

as AGELS)

[Various][2]

INCI Name Pentapeptide-31 [CosIng][3]

CAS Number 1232137-75-5 [MCE][2]

Appearance White to off-white powder General

Solubility Soluble in water General

Structure of Pentapeptide-31
The primary structure of Pentapeptide-31 is the linear sequence of its five constituent amino

acids: Alanine-Glycine-Glutamic Acid-Leucine-Serine, with the C-terminus typically amidated

(AGELS-NH2).

Due to its relatively short length and lack of complex secondary structure-inducing residues,

Pentapeptide-31 is a highly flexible molecule. As such, a definitive three-dimensional

crystalline structure has not been reported. Its biological activity is likely dictated by its primary

sequence, which allows it to interact with specific cellular receptors or enzymes.

Mechanism of Action and Signaling Pathways
Pentapeptide-31 is reported to exert its anti-aging effects primarily by preserving the niche of

epidermal stem cells and optimizing the skin's self-rejuvenation potential. It is commercially

available under the trade name Survixyl IS™, which is marketed to boost the "Stemness

Recovery Complex". This complex is associated with several key biomarkers crucial for

maintaining a youthful and healthy epidermis.

The proposed mechanism involves the modulation of key proteins within the epidermal stem

cell environment, including:
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Keratin 15 (K15): A marker for epidermal stem cells.

β1-Integrin: A cell adhesion molecule essential for stem cell maintenance and signaling.

p63: A transcription factor vital for the regenerative capacity of epithelial stem cells.

The following diagram illustrates a proposed signaling pathway for Pentapeptide-31's action

on epidermal stem cells.
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Proposed signaling pathway of Pentapeptide-31.

Experimental Protocols
The following sections provide detailed, representative methodologies for the synthesis,

purification, and analysis of Pentapeptide-31. These protocols are based on standard

laboratory practices for peptide chemistry.

Synthesis of Pentapeptide-31 via Solid-Phase Peptide
Synthesis (SPPS)
Solid-phase peptide synthesis is the most common method for producing peptides of this

length. The Fmoc/tBu strategy is widely used.
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Start: Rink Amide Resin

1. Swell Resin in DMF

2. Fmoc Deprotection (Serine)

3. Couple Fmoc-Leu-OH

4. Fmoc Deprotection (Leucine)

5. Couple Fmoc-Glu(OtBu)-OH

6. Fmoc Deprotection (Glutamic Acid)

7. Couple Fmoc-Gly-OH

8. Fmoc Deprotection (Glycine)

9. Couple Fmoc-Ala-OH

10. Final Fmoc Deprotection (Alanine)

11. Cleavage from Resin and
Side-Chain Deprotection

12. Precipitation in Cold Ether

End: Crude Pentapeptide-31

Click to download full resolution via product page

Workflow for the solid-phase synthesis of Pentapeptide-31.
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Materials:

Rink Amide resin

Fmoc-Ser(tBu)-OH, Fmoc-Leu-OH, Fmoc-Glu(OtBu)-OH, Fmoc-Gly-OH, Fmoc-Ala-OH

N,N-Dimethylformamide (DMF)

Piperidine

Dichloromethane (DCM)

N,N'-Diisopropylcarbodiimide (DIC)

OxymaPure®

Trifluoroacetic acid (TFA)

Triisopropylsilane (TIS)

Water

Cold diethyl ether

Protocol:

Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, then repeat for

15 minutes to remove the Fmoc protecting group from the serine residue. Wash thoroughly

with DMF and DCM.

Amino Acid Coupling (Leucine): Dissolve Fmoc-Leu-OH, DIC, and OxymaPure® in DMF. Add

this solution to the resin and agitate for 2 hours. Wash the resin with DMF and DCM.

Repeat Deprotection and Coupling: Repeat steps 2 and 3 for the remaining amino acids in

the sequence (Glutamic Acid, Glycine, Alanine), using the appropriate protected amino acid

for each cycle.
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Final Deprotection: After the final coupling, perform a final Fmoc deprotection as described in

step 2.

Cleavage and Side-Chain Deprotection: Treat the resin with a cleavage cocktail of

TFA/TIS/Water (95:2.5:2.5) for 2-3 hours to cleave the peptide from the resin and remove the

side-chain protecting groups.

Precipitation and Collection: Filter the cleavage mixture and precipitate the crude peptide by

adding it to cold diethyl ether. Centrifuge to pellet the peptide, decant the ether, and dry the

peptide under vacuum.

Purification of Pentapeptide-31 by Reverse-Phase HPLC
The crude peptide is purified using reverse-phase high-performance liquid chromatography

(RP-HPLC).

Materials:

Crude Pentapeptide-31

Water with 0.1% TFA (Mobile Phase A)

Acetonitrile with 0.1% TFA (Mobile Phase B)

C18 HPLC column

Protocol:

Sample Preparation: Dissolve the crude peptide in a minimal amount of Mobile Phase A.

Column Equilibration: Equilibrate the C18 column with 95% Mobile Phase A and 5% Mobile

Phase B.

Elution Gradient: Inject the dissolved sample onto the column. Elute the peptide using a

linear gradient of increasing Mobile Phase B (e.g., 5% to 65% over 60 minutes) at a constant

flow rate.
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Fraction Collection: Monitor the eluate at 214 nm and 280 nm. Collect fractions

corresponding to the major peak.

Purity Analysis: Analyze the purity of the collected fractions using analytical RP-HPLC.

Lyophilization: Pool the pure fractions and lyophilize to obtain the purified Pentapeptide-31
as a white powder.

Analysis and Characterization
The identity and purity of the synthesized peptide should be confirmed using analytical

techniques.

Analytical Method Purpose
Expected Result for
Pentapeptide-31

Analytical RP-HPLC
To assess the purity of the final

product.

A single major peak, indicating

>95% purity.

Mass Spectrometry (e.g., ESI-

MS)

To confirm the molecular

weight and identity of the

peptide.

A mass peak corresponding to

the calculated molecular

weight (474.5 Da).

Amino Acid Analysis

To determine the amino acid

composition and

concentration.

Stoichiometric ratios of Ala,

Gly, Glu, Leu, and Ser.

In Vitro and In Vivo Studies
The biological activity of Pentapeptide-31 is typically assessed through a series of in vitro and

ex vivo studies on human skin cells and tissues. In vivo studies on human volunteers are also

conducted to evaluate its efficacy in improving skin appearance.

Commonly Employed Assays:

Cell Viability Assays (e.g., MTT): To determine the non-toxic concentration range of the

peptide.
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Gene Expression Analysis (e.g., qPCR): To measure the effect of the peptide on the

expression of genes related to the "Stemness Recovery Complex" (e.g., KRT15, ITGB1,

TP63).

Immunofluorescence Staining: To visualize the expression and localization of key proteins in

treated cells or skin explants.

Clinical Efficacy Studies: To assess the impact on skin parameters such as wrinkle depth,

firmness, and overall appearance in human subjects.

Conclusion
Pentapeptide-31 is a well-defined synthetic peptide with promising applications in anti-aging

skin care. Its mechanism of action, centered on the preservation of the epidermal stem cell

niche, provides a targeted approach to maintaining skin health and vitality. The experimental

protocols outlined in this guide offer a framework for the synthesis, purification, and

characterization of this and similar peptides, facilitating further research and development in

the field of cosmetic science and dermatology. As research continues, a more detailed

understanding of the intricate signaling pathways modulated by Pentapeptide-31 will likely

emerge, further solidifying its role as a valuable active ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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